D-myo-Inositol-1,4,5,6-tetraphosphate (sodium salt)

• CAS No.: 157542-47-7
• Product Name: D-myo-Inositol-1,4,5,6-tetraphosphate (sodium salt)
• Molecular Formula: C6H12O18P4 • 4Na
• Molecular Weight: 588
• IUPAC Name: tetrasodium;[2,3-dihydroxy-4,5,6-tris[[hydroxy(oxido)phosphoryl]oxy]cyclohexyl] hydrogen phosphate
• Standard InChI: InChI=1S/C6H16O18P4.4Na/c7-1-2(8)4(22-26(12,13)14)6(24-28(18,19)20)5(23-27(15,16)17)3(1)21-25(9,10)11;;;;/h1-8H,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20);;;;/q;4*+1/p-4
• Standard InChIKey: DZJJWPAQUIBBLR-GUBBRYCUSA-J
• SMILES: C1(C(C(C(C(C1OP(=O)(O)[O-])OP(=O)(O)[O-])OP(=O)(O)[O-])OP(=O)(O)[O-])O)O.[Na+].[Na+].[Na+].[Na+]
• Description: D-myo-Inositol-1,4,5,6-tetrahosphate (sodium salt) (Ins(1,4,5,6)-P4) is one of several different inositol oligophosphate isomers implicated in signal transduction. Production of Ins(1,4,5,6)-P4 by intestinal epithelial cells increases approximately 2-14 fold, depending on the strain and incubation time, following infection with Salmonella. D-myo-Inositol-1,4,5,6-tetraphosphate (sodium salt) (Ins(1,4,5,6)-P4) is one of several different inositol oligophosphate isomers implicated in signal transduction. Production of Ins(1,4,5,6)-P4 by intestinal epithelial cells increases approximately 2-14 fold, depending on the strain and incubation time, following infection with Salmonella. Ins(1,4,5,6)-P4 antagonizes epidermal growth factor (EGF) signalling through the phosphatidylinositol 3-kinase pathway. Ins(1,4,5,6)-P4 (tested as the D/L racemic mixture) is ~1,000-fold less potent than Ins(1,4,5)-P3 at initiating Ca
• Synonyms: Ins(1,4,5,6)-P4;1,4,5,6-IP4
• Reference: 1.Eckmann, L.,Rudolf, M.T.,Ptasznik, A., et al. D-myo-Inositol 1,4,5,6-tetrakisphosphate produced in human intestinal epithelial cells in response to salmonella invasion inhibits phosphoinositide 3-kinase signaling pathways. Proceedings of the National Ac
• PubChem Compound: 53394554
• Last Modified: Nov 11 2021